Cas no 1316217-94-3 (1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone)

• Product Name: 1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone
• CAS No: 1316217-94-3
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD19691513
• CID: 4694130
• Update Time: 2025-10-23

1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone
• 1-[4-(2-chloropyridin-4-yl)piperidin-1-yl]ethanone
• 1-(2'-Chloro-3,4,5,6-tetrahydro-2H-[4,4']bipyridinyl-1-yl)-ethanone

• MDL： MFCD19691513
• Inchi： 1S/C12H15ClN2O/c1-9(16)15-6-3-10(4-7-15)11-2-5-14-12(13)8-11/h2,5,8,10H,3-4,6-7H2,1H3
• InChI Key： GBFBDGJEGSYPKU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1CCN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Topological Polar Surface Area: 33.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone

Comprehensive Overview of 1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone (CAS No. 1316217-94-3)

1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone, with the CAS number 1316217-94-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a piperidine ring and a 2-chloropyridine moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The growing interest in 1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone is reflected in recent scientific literature and patent filings. Its structural versatility allows for modifications that can enhance binding affinity and selectivity, addressing current challenges in precision medicine. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of virtual screening studies, aiming to identify novel therapeutic candidates for diseases such as cancer and neurodegenerative disorders.

From an industrial perspective, the synthesis of CAS 1316217-94-3 involves multi-step organic reactions, often requiring optimized conditions to achieve high yields and purity. Recent advancements in green chemistry have prompted researchers to explore more sustainable production methods, reducing the environmental impact of chemical synthesis. This aligns with the global push toward eco-friendly manufacturing and the principles of circular economy in the chemical sector.

Analytical characterization of 1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards for research and development purposes. The demand for high-purity intermediates like this has surged, driven by the expanding pharmaceutical outsourcing market and the need for reliable supply chains in drug development.

In the context of intellectual property, several patents have been filed covering derivatives and applications of 1316217-94-3, highlighting its commercial potential. Companies specializing in custom synthesis and contract research are actively offering this compound to support innovation across multiple therapeutic areas. This trend underscores the importance of such building blocks in accelerating the discovery of next-generation medicines.

Looking ahead, the scientific community anticipates further exploration of 1-(4-(2-Chloropyridin-4-yl)piperidin-1-yl)ethanone's properties through structure-activity relationship (SAR) studies. These investigations could unlock new possibilities in medicinal chemistry, particularly in addressing unmet medical needs. As the field of personalized medicine evolves, compounds with modular structures like this will likely play a pivotal role in developing tailored therapeutic solutions.

For researchers seeking detailed information about CAS 1316217-94-3, reliable sources include peer-reviewed journals, chemical databases, and specialized suppliers. The compound's safety data and handling guidelines should always be consulted prior to laboratory use, ensuring compliance with best practices in chemical research. As interest in this molecule continues to grow, it represents an exciting area of study at the intersection of chemistry, biology, and pharmaceutical innovation.